5,6-dimethoxy-N-{4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}-1H-indole-2-carboxamide

• Molecular Formula: C23H27N3O4
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 5,6-dimethoxy-N-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C23H27N3O4/c1-28-21-14-16-13-20(25-19(16)15-22(21)29-2)23(27)24-17-5-7-18(8-6-17)30-12-11-26-9-3-4-10-26/h5-8,13-15,25H,3-4,9-12H2,1-2H3,(H,24,27)
• InChI Key: WAIZRBURGOLUPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C=C(N2)C(=O)NC3=CC=C(C=C3)OCCN4CCCC4)OC

Description

5,6-DIMETHOXY-N-{4-[2-(1-PYRROLIDINYL)ETHOXY]PHENYL}-1H-INDOLE-2-CARBOXAMIDE is a synthetic compound belonging to the indole class of organic compounds. Indoles are significant heterocyclic systems found in many natural products and drugs. This compound is of interest due to its potential biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

The synthesis of 5,6-DIMETHOXY-N-{4-[2-(1-PYRROLIDINYL)ETHOXY]PHENYL}-1H-INDOLE-2-CARBOXAMIDE involves several steps. One common method is the Leimgruber–Batcho indole synthesis, which is a widely used route for constructing the indole ring system . The synthetic route typically involves the following steps:

• Formation of the indole core through cyclization reactions.
• Introduction of the methoxy groups at positions 5 and 6.
• Attachment of the N-{4-[2-(1-pyrrolidinyl)ethoxy]phenyl} group.
• Formation of the carboxamide functional group.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity.

Chemical Reactions Analysis

5,6-DIMETHOXY-N-{4-[2-(1-PYRROLIDINYL)ETHOXY]PHENYL}-1H-INDOLE-2-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at positions 3 and 7, using reagents like halogens or nitro compounds.

Common reagents and conditions used in these reactions include acidic or basic environments, solvents like dichloromethane or ethanol, and catalysts such as palladium or platinum. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5,6-DIMETHOXY-N-{4-[2-(1-PYRROLIDINYL)ETHOXY]PHENYL}-1H-INDOLE-2-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases and disorders.

Industry: It may be used in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5,6-DIMETHOXY-N-{4-[2-(1-PYRROLIDINYL)ETHOXY]PHENYL}-1H-INDOLE-2-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The indole ring system allows it to bind with high affinity to multiple receptors, influencing various biological processes . The exact molecular targets and pathways depend on the specific biological activity being studied.

Comparison with Similar Compounds

Similar compounds to 5,6-DIMETHOXY-N-{4-[2-(1-PYRROLIDINYL)ETHOXY]PHENYL}-1H-INDOLE-2-CARBOXAMIDE include other indole derivatives such as:

Indole-3-acetic acid: A plant hormone involved in growth and development.

Tryptophan: An essential amino acid and precursor to serotonin.

Lysergic acid diethylamide (LSD): A potent hallucinogen.

What sets 5,6-DIMETHOXY-N-{4-[2-(1-PYRROLIDINYL)ETHOXY]PHENYL}-1H-INDOLE-2-CARBOXAMIDE apart is its unique substitution pattern and potential for diverse biological activities .